Cas no 2361587-49-5 (6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2361587-49-5
• MF: C₁₁H₁₀BrF₃N₂O₂
• MW: 339.108512401581
• CID: 6529763
• PubChem ID: 139017711
• Update Time: 2025-05-27

6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide
• 6-bromo-N-[(1s,3s)-3-hydroxycyclobutyl]-2-(trifluoromethyl)pyridine-3-carboxamide
• 6-Bromo-N-(3-hydroxycyclobutyl)-2-(trifluoromethyl)pyridine-3-carboxamide
• 2361587-49-5
• EN300-26594467
• Z3216005516

• Inchi： 1S/C11H10BrF3N2O2/c12-8-2-1-7(9(17-8)11(13,14)15)10(19)16-5-3-6(18)4-5/h1-2,5-6,18H,3-4H2,(H,16,19)
• InChI Key： UTJMOOKQWKYDAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=N1)C(NC1CC(C1)O)=O

Computed Properties

• Exact Mass: 337.98777g/mol
• Monoisotopic Mass: 337.98777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide

Research Briefing on 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2361587-49-5)

In recent years, the compound 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2361587-49-5) has emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine-carboxamide scaffold and trifluoromethyl group, has attracted significant attention due to its potential applications in drug discovery and development. The presence of the bromo substituent and the hydroxycyclobutyl moiety further enhances its pharmacological profile, making it a subject of intense research.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide, highlighting its scalability and efficiency. The study reported a yield of 78% with high purity, making it a viable option for large-scale production. Additionally, the compound exhibited potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways.

Further investigations into the mechanism of action revealed that 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide acts as a selective inhibitor of the JAK-STAT signaling pathway. This finding was corroborated by in vitro assays showing significant suppression of cytokine production in immune cells. The compound's ability to modulate immune responses positions it as a potential therapeutic agent for autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its immunomodulatory effects, recent preclinical studies have explored the anticancer potential of this molecule. A 2024 study published in Cancer Research demonstrated that 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, suggesting a favorable safety profile for future clinical development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide. Recent pharmacokinetic studies have identified issues related to its oral bioavailability and metabolic stability. Researchers are currently exploring structural modifications and formulation strategies to address these limitations while preserving the compound's biological activity.

In conclusion, 6-bromo-N-(1s,3s)-3-hydroxycyclobutyl-2-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2361587-49-5) represents a versatile and pharmacologically active molecule with significant potential in both immunology and oncology. Ongoing research efforts are expected to further elucidate its therapeutic applications and pave the way for clinical trials. The compound's unique chemical structure and biological activity make it a valuable addition to the arsenal of modern medicinal chemistry.